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Compound of Interest

Compound Name: 1-Fluoroheptane

Cat. No.: B1584036 Get Quote

Essential Safety and Handling Guide for 1-
Fluoroheptane
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential information for the safe handling and

disposal of 1-Fluoroheptane, including personal protective equipment (PPE)

recommendations, operational protocols, and emergency procedures.

Key Physical and Safety Data
A summary of important quantitative data for 1-Fluoroheptane is provided in the table below

for easy reference.
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Property Value Source

CAS Number 661-11-0 [1][2][3]

Molecular Formula C₇H₁₅F [3][4][5]

Molecular Weight 118.19 g/mol [2][4]

Appearance Liquid [2]

Boiling Point 119.2 °C at 750 mmHg [2]

Density 0.806 g/mL at 25 °C [2]

Flash Point 14 °C (57.2 °F) - closed cup [2]

Signal Word Danger [2]

Hazard Classifications

Flammable Liquid 2, Skin

Irritant 2, Eye Irritant 2, STOT

SE 3 (Respiratory system)

[2][4]

Personal Protective Equipment (PPE)
When handling 1-Fluoroheptane, the following personal protective equipment is mandatory to

minimize exposure and ensure safety.

Hand Protection: Wear protective gloves. Always inspect gloves prior to use and use proper

glove removal technique to avoid skin contact.

Eye and Face Protection: Use chemical safety goggles or glasses.[6] A face shield is also

recommended.[1][6]

Skin and Body Protection: Wear suitable protective clothing, such as a flame-resistant lab

coat, full-length pants, and closed-toe shoes.[1][6][7][8]

Respiratory Protection: In case of inadequate ventilation, wear suitable respiratory

protection, such as a full-face respirator with multi-purpose combination (US) or type ABEK

(EN 14387) respirator cartridges.[6]
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][6]

Ensure that emergency eye wash fountains and safety showers are readily available in the

immediate vicinity of any potential exposure.[1][6]

Ground and bond containers and receiving equipment to prevent static discharge.[1] Use

only non-sparking tools and explosion-proof electrical/ventilating/lighting equipment.[1]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling 1-Fluoroheptane.

Keep the container tightly closed when not in use.[1]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1]

Avoid breathing fumes, mist, spray, or vapors.[1]

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1][6]

Storage:

Store in a dry, cool, and well-ventilated area.[1][6]

Store locked up.[1]

Keep the container tightly closed.[1][6]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1]

Do not let the product enter drains.
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Contaminated gloves should be disposed of in accordance with applicable laws and good

laboratory practices.

Emergency Procedures
First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] If not

breathing, give artificial respiration. Call a POISON CENTER or doctor if you feel unwell.[1]

If on Skin: Take off immediately all contaminated clothing.[1] Rinse skin with water or shower.

[1] Wash with plenty of soap and water.[1][9] If skin irritation occurs, get medical

advice/attention.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if

present and easy to do.[1] Continue rinsing for at least 15 minutes.[10][11] If eye irritation

persists, get medical advice/attention.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Spill Cleanup: For small spills:

Evacuate unnecessary personnel and ensure adequate ventilation.[1]

Eliminate all ignition sources.[1]

Wear appropriate PPE as described above.

Contain the spill using absorbent materials like vermiculite, cat litter, or spill pillows.[12][13]

Working from the outside in, absorb the liquid.[12][14]

Collect the absorbed material and residues using non-sparking tools and place it into a

suitable, closed container for disposal as hazardous waste.[12][14][15]

Decontaminate the area with a suitable cleaning agent.[12]
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For large spills (more than one liter), evacuate the area and contact emergency services.[13]

[15]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling 1-Fluoroheptane in a

laboratory setting, from receiving to disposal.
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Caption: Workflow for Safe Handling of 1-Fluoroheptane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1584036?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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